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Compound of Interest

Compound Name: DH-8P-DB

Cat. No.: B12380779 Get Quote

Researchers, scientists, and drug development professionals may be intrigued by the

emergence of DH-8P-DB, a novel compound identified as a potential anticancer agent.

However, a comprehensive literature review reveals a significant gap in the publicly available

information regarding its initial discovery, synthesis, and characterization.

DH-8P-DB, chemically identified as 5,7-dihydroxy-2-(4-hydroxyphenyl)-8-[(E)-2-

phenylethenyl]-3,4-dihydro-2H-1-benzopyran-4-one, has surfaced in scientific literature

primarily through its application in a study evaluating a high-throughput screening platform.

While this research highlights its cytotoxic effects on colon cancer cells, the foundational details

of its origin story remain elusive.

Known Information and Current Applications
The primary source of information on DH-8P-DB stems from a study by Xudong Zhang and

colleagues, which utilized the compound to assess the capabilities of a 40-microwell bioreactor

for real-time, noninvasive monitoring of cell proliferation and cytotoxicity. In this context, DH-8P-
DB was shown to be effective against the HT-29 colon cancer cell line.

Basic chemical and physical properties of DH-8P-DB have been cataloged by various chemical

suppliers.

Table 1: Physicochemical Properties of DH-8P-DB
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Property Value

Chemical Name

5,7-dihydroxy-2-(4-hydroxyphenyl)-8-[(E)-2-

phenylethenyl]-3,4-dihydro-2H-1-benzopyran-4-

one

CAS Number 1054549-71-1

Molecular Formula C23H18O5

Molecular Weight 374.39 g/mol

The Unanswered Questions: A Void in the Literature
Despite its demonstrated biological activity, a thorough investigation into scientific databases,

patent libraries, and chemical synthesis journals has yielded no primary publication detailing

the discovery of DH-8P-DB. This absence of a foundational paper leaves several critical

questions unanswered for the scientific community:

The Rationale for Synthesis: What was the scientific reasoning and hypothesis that led to the

design and synthesis of this particular molecular structure?

The Synthetic Pathway: What is the detailed experimental protocol for the chemical

synthesis of DH-8P-DB?

Initial Biological Evaluation: Beyond its cytotoxicity in colon cancer cells, what was the initial

screening process and the full spectrum of its biological activity?

Mechanism of Action: What are the specific molecular targets and signaling pathways

through which DH-8P-DB exerts its cytotoxic effects?

The lack of this fundamental information presents a significant hurdle for researchers who may

wish to build upon the initial findings, explore its therapeutic potential further, or investigate its

mechanism of action.

Logical Relationship: Information Gap
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The current state of knowledge can be visualized as a disconnect between the compound's

existence and its scientific origins.
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Click to download full resolution via product page

Caption: The logical gap in the discovery literature for DH-8P-DB.

Conclusion
The story of DH-8P-DB is, as of now, incomplete. While its potential as an anticancer agent has

been hinted at, the absence of a primary "discovery" publication leaves the scientific

community with more questions than answers. The path to understanding and potentially

harnessing the therapeutic capabilities of DH-8P-DB will remain obscured until the foundational

research behind its creation is brought to light. Researchers are encouraged to be vigilant for

any forthcoming publications that may shed light on the origins of this enigmatic molecule.

To cite this document: BenchChem. [The Enigmatic Discovery of DH-8P-DB: A Literature
Review Uncovers Scant Origins]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12380779#literature-review-on-the-discovery-of-dh-
8p-db]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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